Cas no 1471259-57-0 (4-Bromo-2-chloro-5-(difluoromethyl)pyridine)

• Product Name: 4-Bromo-2-chloro-5-(difluoromethyl)pyridine
• CAS No: 1471259-57-0
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• MDL: MFCD25477654
• CID: 4927327
• PubChem ID: 86700348
• Update Time: 2026-02-27

4-Bromo-2-chloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-5-(difluoromethyl)pyridine
• Pyridine, 4-bromo-2-chloro-5-(difluoromethyl)-
• MFCD25477654
• BS-53151
• E85069
• SY322730
• 1471259-57-0
• DTXSID801263980
• SCHEMBL15333385
• 4-Bromo-2-chloro-5-(difluoromethyl)pyridine

• MDL： MFCD25477654
• Inchi： 1S/C6H3BrClF2N/c7-4-1-5(8)11-2-3(4)6(9)10/h1-2,6H
• InChI Key： MBFJSZCQCIRFHR-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1C(F)F)Cl

Computed Properties

• Exact Mass: 240.91055g/mol
• Monoisotopic Mass: 240.91055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-2-chloro-5-(difluoromethyl)pyridine

4-Bromo-2-chloro-5-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No 1471259-57-0, commonly referred to as 4-Bromo-2-chloro-5-(difluoromethyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of bromine, chlorine, and a difluoromethyl group introduces unique electronic and structural properties, making it a valuable molecule for various applications.

4-Bromo-2-chloro-5-(difluoromethyl)pyridine is characterized by its distinct chemical structure, which includes a pyridine ring substituted with bromine at the 4-position, chlorine at the 2-position, and a difluoromethyl group at the 5-position. This substitution pattern not only enhances the molecule's stability but also imparts specific reactivity, making it suitable for use in advanced chemical reactions and synthesis processes. Recent studies have highlighted its potential as a precursor in the development of novel pharmaceutical agents and agrochemicals.

The synthesis of 4-Bromo-2-chloro-5-(difluoromethyl)pyridine involves a series of carefully controlled reactions, including nucleophilic substitution and electrophilic aromatic substitution. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high product quality. This advancement underscores the importance of continuous innovation in synthetic chemistry.

In terms of applications, 4-Bromo-2-chloro-5-(difluoromethyl)pyridine has shown promise in several domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic benefits. For example, a research team at the University of California reported that derivatives of this compound exhibit potent anti-inflammatory properties, opening new avenues for drug development. Additionally, in the field of agrochemistry, this compound is being investigated as a component in next-generation pesticides due to its ability to target specific pest receptors without adversely affecting non-target organisms.

Recent advancements in computational chemistry have also contributed to our understanding of 4-Bromo-2-chloro-5-(difluoromethyl)pyridine's properties. Using density functional theory (DFT), scientists have modeled its electronic structure and reactivity under various conditions. These simulations have provided valuable insights into its behavior during chemical transformations, enabling more precise predictions for its application in complex reaction systems.

Moreover, the environmental impact of 4-Bromo-2-chloro-5-(difluoromethyl)pyridine has been a topic of interest among researchers. Studies conducted by environmental chemists suggest that this compound exhibits low toxicity to aquatic organisms when used within recommended limits. However, further research is needed to fully assess its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, 4-Bromo-2-chloro-5-(difluoromethyl)pyridine (CAS No 1471259-57-0) stands out as a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and related fields.